Cas no 891116-91-9 (4-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

4-Nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is a synthetic organic compound featuring a 1,3,4-oxadiazole core substituted with a nitrobenzamide group and a trimethoxyphenyl moiety. Its structural complexity makes it a valuable intermediate in medicinal chemistry, particularly for the development of bioactive molecules. The presence of electron-withdrawing (nitro) and electron-donating (methoxy) groups enhances its potential for selective interactions in drug design. This compound may exhibit applications in kinase inhibition or antimicrobial research due to the oxadiazole scaffold's known pharmacological relevance. Its well-defined synthetic route allows for consistent purity and scalability, supporting its use in targeted therapeutic studies.
4-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide structure
891116-91-9 structure
Product Name:4-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
CAS No:891116-91-9
MF:C18H16N4O7
MW:400.342244148254
CID:6065605
PubChem ID:16821585
Update Time:2025-11-04

4-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
    • 4-nitro-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
    • AKOS024656039
    • 891116-91-9
    • F2517-0008
    • AB00678825-01
    • 4-nitro-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
    • Inchi: 1S/C18H16N4O7/c1-26-13-8-11(9-14(27-2)15(13)28-3)17-20-21-18(29-17)19-16(23)10-4-6-12(7-5-10)22(24)25/h4-9H,1-3H3,(H,19,21,23)
    • InChI Key: XJZRCQPBTVIJMO-UHFFFAOYSA-N
    • SMILES: C(NC1=NN=C(C2=CC(OC)=C(OC)C(OC)=C2)O1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 400.10189886g/mol
  • Monoisotopic Mass: 400.10189886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 553
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 142Ų

4-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2517-0008-2μmol
4-nitro-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
891116-91-9 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2517-0008-5μmol
4-nitro-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
891116-91-9 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2517-0008-10μmol
4-nitro-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
891116-91-9 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2517-0008-20μmol
4-nitro-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
891116-91-9 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2517-0008-1mg
4-nitro-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
891116-91-9 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2517-0008-2mg
4-nitro-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
891116-91-9 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2517-0008-3mg
4-nitro-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
891116-91-9 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2517-0008-4mg
4-nitro-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
891116-91-9 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2517-0008-5mg
4-nitro-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
891116-91-9 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2517-0008-10mg
4-nitro-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
891116-91-9 90%+
10mg
$79.0 2023-05-16

4-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Related Literature

Additional information on 4-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Comprehensive Overview of 4-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891116-91-9)

The compound 4-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891116-91-9) is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a 1,3,4-oxadiazole core and nitrobenzamide moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel heterocyclic compounds like 4-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has surged due to their versatility in medicinal chemistry. The trimethoxyphenyl group in its structure is often associated with bioactivity, particularly in cancer research, where similar compounds have shown efficacy in inhibiting tumor growth. This has led to increased searches for "oxadiazole derivatives in oncology" and "nitrobenzamide applications" across academic and industrial platforms.

The synthesis of CAS No. 891116-91-9 involves multi-step organic reactions, often starting from 3,4,5-trimethoxybenzoic acid or its derivatives. Its nitro group and oxadiazole ring contribute to its electronic properties, making it a subject of study in computational chemistry for molecular docking simulations. This aligns with the growing interest in AI-driven drug discovery, where researchers frequently search for "predictive modeling for oxadiazoles" or "QSAR studies of nitro compounds."

From a pharmacological perspective, the 4-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide exhibits moderate solubility in polar organic solvents, a critical factor for its bioavailability. Its logP value and hydrogen bonding capacity are frequently analyzed in ADMET studies, reflecting the broader industry focus on "optimizing drug-like properties." These characteristics position it as a valuable scaffold for designing next-generation therapeutics, especially in areas like neurodegenerative disease research or metabolic disorder interventions.

Environmental and safety profiles of CAS No. 891116-91-9 are also under investigation, particularly regarding its biodegradation pathways and ecotoxicity. With increasing emphasis on green chemistry, researchers are exploring sustainable synthesis methods for such compounds, responding to search trends like "eco-friendly heterocycle synthesis." This dual focus on efficacy and sustainability makes 4-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide a compelling case study in modern chemical innovation.

In material science applications, the π-conjugated system of this compound shows promise for organic electronics, particularly in OLED development or photovoltaic materials. The nitro group's electron-withdrawing properties combined with the oxadiazole's rigidity create interesting optoelectronic behaviors, addressing popular queries about "small molecule semiconductors" and "nitroaromatic materials." These interdisciplinary applications highlight the compound's versatility beyond traditional pharmaceutical uses.

Analytical characterization of 891116-91-9 typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography, with particular attention to its crystalline polymorphism—a hot topic in "pharmaceutical solid-state chemistry" searches. The compound's thermal stability and melting point are also crucial parameters for industrial scale-up, connecting to practical concerns about "process chemistry optimization" frequently seen in patent literature.

Future research directions for 4-nitro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide may explore its structure-activity relationships through systematic derivatization studies, particularly modifying the nitro position or methoxy substitutions. Such investigations respond to the scientific community's interest in "rational drug design strategies" and "fragment-based lead discovery." The compound's journey from bench to potential applications exemplifies the dynamic interplay between chemical innovation and translational research in contemporary science.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd